Cas no 956025-83-5 (3MB-PP1)

3mb-pp1 is a bulky purine analog and a polo like kinase 1 (Plk1) inhibitor.3mb-pp1 blocks mitotic progression and cell division of cells expressing the analog sensitive Plk1 allele by targeting plk1.3mb-pp1 specifically inhibits the activity of analog sensitive Ssn3 (Cdk8). 3mb-pp1 inhibits leu93 mutant zipper interacting protein kinase (leu93 zipk; ic50=2 μ M) 3mb-pp1 can be used for the study of hyphal formation and cell division of Candida albicans

3MB-PP1 structure

Product Name:3MB-PP1

CAS No:956025-83-5

Molecular Formula:C₁₇H₂₁N₅

Molecular Weight:295.382142782211

CID:802666

PubChem ID:24865390

3MB-PP1 Properties

Names and Identifiers

- 4-Amino-1-tert-butyl-3-(3-methylbenzyl)pyrazolo[3,4-d]pyrimidine
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-[(3-methylphenyl)methyl]-
- 1-tert-Butyl-3-(3-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-tert-butyl-3-[(3-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
- 2wei
- VGG
- 3MB-PP1
- 1-(1,1-Dimethylethyl)-3-[(3-methylphenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine (ACI)
- NQZ-008
- PD004201
- 1-tert-Butyl-3-((3-methylphenyl)methyl)pyrazolo(3,4-d)pyrimidin-4-amine
- 1-(tert-butyl)-3-(3-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 4-amino-1-t-butyl-3-(3-methylbenzyl)pyrazolo[3,4-d]pyrimidine
- 1-tert-Butyl-3-[(3-methylphenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Q27097886
- 956025-83-5
- 4-AMINO-1-TERT-BUTYL-3-(3-METHYLBENZYL)PYRAZOLO[3,4-D]PYRIMIDINE
- DB08699
- DB-349050
- 1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
- AC-26930
- 1-(1,1-Dimethylethyl)-3-[(3-methylphenyl)methyl]-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
- SCHEMBL12436052
- CS-0022947
- 4-Amino-1-tert-butyl-(3-methylbenzyl)pyrazolo[3,4-D]pyrimidine
- DTXSID20647754
- CHEMBL1236661
- 1H-Pyrazolo(3,4-d)pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-((3-methylphenyl)methyl)-
- HY-102069
- UNII-LP62329LQ7
- G64148
- W-204130
- 4lgg
- NS00071659
- 3-MB-PP1
- LP62329LQ7
- MS-24230
- AKOS025401891
- +Expand
- InChIKey： FYCOTGCSHZKHPR-UHFFFAOYSA-N
- Inchi： 1S/C17H21N5/c1-11-6-5-7-12(8-11)9-13-14-15(18)19-10-20-16(14)22(21-13)17(2,3)4/h5-8,10H,9H2,1-4H3,(H2,18,19,20)
- SMILES： N1C(N)=C2C(CC3C=C(C)C=CC=3)=NN(C2=NC=1)C(C)(C)C

Computed Properties

Exact Mass: 295.18000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 295.17969569g/mol
Heavy Atom Count: 22
Complexity: 380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 69.6Å²

Experimental Properties

LogP: 3.64390
PSA: 69.62000
Refractive Index: 1.64
Boiling Point: 475.471°C at 760 mmHg
Melting Point: 136-1380C
Flash Point: 241.356°C
Color/Form: White solid
Density: 1.209

3MB-PP1 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006060-1mg	4-AMINO-1-TERT-BUTYL-3-(3-METHYLBENZYL)PYRAZOLO[3,4-D]PYRIMIDINE	956025-83-5	≥98%	1mg	$78.00	2024-04-19
A2B Chem LLC	AC79352-1mg	4-Amino-1-tert-butyl-3-(3-methylbenzyl)pyrazolo[3,4-d]pyrimidine	956025-83-5	≥98%	1mg	$34.00	2024-07-18
Ambeed	A247643-5mg	1-(tert-Butyl)-3-(3-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	956025-83-5	95%	5mg	$118.0	2024-07-18
MedChemExpress	HY-102069-10mM*1mLinDMSO	3MB-PP1	956025-83-5	98.53%	10mM*1mLinDMSO	￥1100	2023-07-26
TRC	A602960-2mg	4-Amino-1-tert-butyl-3-(3-methylbenzyl)pyrazolo[3,4-d]pyrimidine	956025-83-5		2mg	$ 136.00	2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M913204-5mg	3MB-PP1	956025-83-5	98%	5mg	￥4,200.00
SHENG KE LU SI SHENG WU JI SHU	sc-206805-10 mg	4-Amino-1-tert-butyl-3-(3-methylbenzyl)pyrazolo[3,4-d]pyrimidine,	956025-83-5	98%	10mg	￥2,708.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci12614-1mg	3MB-PP1	956025-83-5	98%	1mg	￥441.00	2023-09-09

3MB-PP1 Synthesis

Synthetic Circuit 1

1185162-28-0

75-12-7

956025-83-5

Reaction Conditions

1.1 8 h, 160 - 180 °C

Reference

: Optimizing Small Molecule Inhibitors of Calcium-Dependent Protein Kinase 1 to Prevent Infection by Toxoplasma gondii

Lourido, Sebastian; Zhang, Chao; Lopez, Michael S.; Tang, Keliang; Barks, Jennifer; et al, Journal of Medicinal Chemistry, 2013, 56(7), 3068-3077

Synthetic Circuit 2

621-36-3

109-77-3

7400-27-3

75-12-7

956025-83-5

Reaction Conditions

1.1 Reagents: Thionyl chloride
1.2 -
1.3 Reagents: Trimethylsilyldiazomethane
1.4 -
1.5 -

Reference

: Preparation of pyrazolopyrimidinamines as modulators of protein trafficking

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

956025-83-5

Reaction Conditions

Reference

: Preparation of adenosine analogs and its use in regulating the circadian clock rhythm

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

956025-83-5

Reaction Conditions

Reference

: Aminopyrazolopyrimidines and related compounds useful for inhibition of alpha-synuclein toxicity and their preparation

, World Intellectual Property Organization, , ,